Cas no 98548-92-6 (2-(butane-1-sulfonyl)acetonitrile)

• Product Name: 2-(butane-1-sulfonyl)acetonitrile
• CAS No: 98548-92-6
• MF: C₆H₁₁NO₂S
• MW: 161.22204041481
• CID: 2820842
• PubChem ID: 20388026
• Update Time: 2025-04-21

2-(butane-1-sulfonyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(butane-1-sulfonyl)acetonitrile
• EN300-175392
• SCHEMBL4073621
• DTXSID20606568
• CS-0236936
• YDA54892
• 98548-92-6
• AKOS009809657
• G54206
• (Butane-1-sulfonyl)acetonitrile

• Inchi： 1S/C6H11NO2S/c1-2-3-5-10(8,9)6-4-7/h2-3,5-6H2,1H3
• InChI Key： UREFDGWWCJDFRV-UHFFFAOYSA-N
• SMILES： S(CC#N)(CCCC)(=O)=O

Computed Properties

• Exact Mass: 161.05104977Da
• Monoisotopic Mass: 161.05104977Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 66.3Ų